N1-(2,5-difluorophenyl)-N2-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C21H19F2N3O2S/c1-12-3-5-14(6-4-12)21-25-13(2)18(29-21)9-10-24-19(27)20(28)26-17-11-15(22)7-8-16(17)23/h3-8,11H,9-10H2,1-2H3,(H,24,27)(H,26,28)
• InChI Key: BFQMFOJCUUEONT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(S2)CCNC(=O)C(=O)NC3=C(C=CC(=C3)F)F)C
• Molecular Formula: C21H19F2N3O2S
• Molecular Weight: 415.5 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)oxalamide, also known as DFTO, is a chemical compound that has been widely used in scientific research due to its potential therapeutic properties. DFTO belongs to the class of oxalamide derivatives and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

1. Anti-Inflammatory and Analgesic Properties

In the realm of medical research, derivatives similar to N1-(2,5-difluorophenyl)-N2-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)oxalamide have shown potential in anti-inflammatory and analgesic applications. A study involving celecoxib derivatives indicated anti-inflammatory and analgesic activities and highlighted a specific compound's potential as a therapeutic agent without causing tissue damage in liver, kidney, colon, and brain when compared to untreated controls or celecoxib (Küçükgüzel et al., 2013).

2. Anticancer Potential

Compounds with structural similarities to N1-(2,5-difluorophenyl)-N2-(2-(4-methyl-2-(p-tolyl)thiazol-5-yl)ethyl)oxalamide have been studied for their anticancer potential. A series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety demonstrated promising activities against hepatocellular carcinoma cell lines, indicating the potential of thiazole derivatives in cancer treatment (Gomha et al., 2016).

3. Interaction with Ionic Liquids in Electrochemical Processes

Research on the interaction of similar compounds with ionic liquids revealed that certain ionic liquids could influence the electrochemical reduction of carbon dioxide, leading to the formation of different products. This suggests potential applications in electrochemical processes and the catalytic effects of such compounds in altering reaction pathways (Sun et al., 2014).

4. Antiallergy Activity

N-(4-substituted-thiazolyl)oxamic acid derivatives, structurally related to the compound , have shown significant antiallergy activity in medical research. These derivatives have been more potent than disodium cromoglycate in rat models, indicating their potential as potent antiallergy agents (Hargrave et al., 1983).